Cas no 396722-46-6 (N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide)

• Product Name: N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide
• CAS No: 396722-46-6
• MF: C₂₄H₂₁N₃OS
• MW: 399.50804400444
• CID: 6093081
• PubChem ID: 5174014
• Update Time: 2025-10-21

N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• Oprea1_455027
• N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]naphthalene-2-carboxamide
• F0778-0256
• AKOS024599742
• N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-naphthamide
• 396722-46-6
• N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-2-carboxamide

• Inchi： 1S/C24H21N3OS/c1-15-7-10-22(16(2)11-15)27-23(20-13-29-14-21(20)26-27)25-24(28)19-9-8-17-5-3-4-6-18(17)12-19/h3-12H,13-14H2,1-2H3,(H,25,28)
• InChI Key： BMFXXVVXOQRLTM-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1N(C2=CC=C(C)C=C2C)N=C2CSCC2=1)=O

Computed Properties

• Exact Mass: 399.14053348g/mol
• Monoisotopic Mass: 399.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 552.5±50.0 °C(Predicted)
• pka: 12.39±0.20(Predicted)

Additional information on N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide

N-2-(2,4-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-ylnaphthalene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No 396722-46-6, known as N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylnaphthalene-2-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

The chemical structure of this compound is characterized by a naphthalene ring system fused with a thienopyrazole moiety. The naphthalene core provides aromatic stability and electronic conjugation, while the thienopyrazole group introduces heteroaromaticity and additional functional groups that enhance the molecule's reactivity and versatility. The presence of a carboxamide group further modulates the compound's physicochemical properties, making it suitable for diverse applications.

Recent studies have highlighted the biological activity of this compound, particularly in the context of drug discovery. Researchers have explored its potential as a modulator of cellular pathways, demonstrating promising results in vitro and in vivo models. The compound's ability to interact with specific protein targets has opened avenues for its use in the development of novel therapeutic agents.

In addition to its biological applications, N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylnaphthalene-2-carboxamide has shown remarkable properties in materials science. Its unique electronic configuration makes it a candidate for advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in nanotechnology have further underscored its potential in creating high-performance materials with tailored properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the scalability of production for both academic and industrial purposes.

Moreover, the spectroscopic analysis of this compound has provided valuable insights into its electronic transitions and molecular interactions. Techniques such as UV-vis spectroscopy and fluorescence spectroscopy have been employed to study its photophysical properties, which are critical for applications in sensing and imaging technologies.

Looking ahead, the continued exploration of N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylnaphthalene-2-carboxamide is expected to unlock new opportunities across multiple disciplines. Its role in drug discovery, materials science, and chemical engineering positions it as a key molecule for future innovations.